Cas no 2172028-50-9 (2-1-(ethylamino)ethylcycloheptan-1-ol)

• Product Name: 2-1-(ethylamino)ethylcycloheptan-1-ol
• CAS No: 2172028-50-9
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 6258518
• PubChem ID: 165592316
• Update Time: 2025-10-31

2-1-(ethylamino)ethylcycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-1-(ethylamino)ethylcycloheptan-1-ol
• 2172028-50-9
• 2-[1-(ethylamino)ethyl]cycloheptan-1-ol
• EN300-1624093

• Inchi： 1S/C11H23NO/c1-3-12-9(2)10-7-5-4-6-8-11(10)13/h9-13H,3-8H2,1-2H3
• InChI Key： DCUPOFSLSPBMHZ-UHFFFAOYSA-N
• SMILES： OC1CCCCCC1C(C)NCC

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-1-(ethylamino)ethylcycloheptan-1-ol

Compound 2172028-50-9: 2-(1-(Ethylamino)ethyl)cycloheptan-1-ol

Compound 2172028-50-9, also known as 2-(1-(ethylamino)ethyl)cycloheptan-1-ol, is a complex organic molecule with a unique structure that combines an ethylamino group with a cycloheptanol backbone. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, which features a seven-membered ring with hydroxyl and ethylamino substituents, provides it with interesting chemical properties that make it a subject of ongoing research.

Recent studies have focused on the synthesis and characterization of 2-(1-(ethylamino)ethyl)cycloheptan-1-ol. Researchers have explored various synthetic pathways to efficiently produce this compound, often employing catalytic methods to enhance reaction yields and selectivity. The use of transition metal catalysts, such as palladium and nickel complexes, has been particularly promising in constructing the cycloheptanol framework. These advancements not only improve the scalability of production but also pave the way for further modifications of the molecule to tailor its properties for specific applications.

The physical and chemical properties of compound 2172028-50-9 are critical to understanding its behavior in different environments. For instance, its solubility in organic solvents and its reactivity under various conditions have been extensively studied. These properties are essential for determining its suitability in pharmaceutical formulations or as an intermediate in organic synthesis. Additionally, the compound's stability under thermal and oxidative conditions has been evaluated, providing insights into its potential shelf life and storage requirements.

In the realm of pharmaceutical applications, 2-(1-(ethylamino)ethyl)cycloheptan-1-ol has shown promise as a lead compound for drug development. Its structure suggests potential bioavailability and pharmacokinetic properties that could make it an effective drug candidate. Recent research has focused on modifying the molecule to enhance its binding affinity to specific biological targets, such as enzymes or receptors. This approach could lead to the development of novel therapeutic agents for treating various diseases, including inflammatory disorders and neurological conditions.

The agrochemical industry has also taken interest in compound 2172028-50-9, particularly due to its potential as a plant growth regulator or a component in pesticides. Studies have explored its ability to influence plant metabolism and stress responses, which could be harnessed to improve crop yields and resilience against environmental challenges. Furthermore, the compound's biodegradability has been assessed to ensure it aligns with eco-friendly agricultural practices.

From a materials science perspective, the unique structure of compound 2172028-50-9 offers opportunities for developing advanced materials with tailored mechanical or electronic properties. Researchers have investigated its potential as a building block for polymers or surfactants, leveraging its hydroxyl and ethylamino groups for functionalization. These efforts could lead to innovative materials with applications in coatings, adhesives, or electronic devices.

In conclusion, compound 2172028-50-9 (2-(1-(ethylamino)ethyl)cycloheptan-1-ol) is a versatile molecule with diverse applications across multiple industries. Its structure, synthesis methods, and chemical properties continue to be explored by researchers worldwide. As new findings emerge, this compound is poised to play an increasingly important role in advancing scientific and technological innovations.